Cas no 10242-10-1 (5-Chlorobenzofuran-2-carboxylic acid)

• Product Name: 5-Chlorobenzofuran-2-carboxylic acid
• CAS No: 10242-10-1
• MF: C₉H₅ClO₃
• MW: 196.587201833725
• MDL: MFCD00060512
• CID: 86359
• PubChem ID: 937838
• Update Time: 2025-05-21

5-Chlorobenzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chlorobenzofuran-2-carboxylic acid
• -ASISCHEM D19360
• BUTTPARK 40\07-65
• 5-Chlorobenzo[b]furan-2-carboxylic acid
• 5-chloro-1-benzofuran-2-carboxylic acid
• 5-Chlorocoumarilic Acid
• 5-Chloro-2-benzofurancarboxylic acid
• RT 63
• 5-Chloro-benzofuran-2-carboxylic acid
• 2-BENZOFURANCARBOXYLIC ACID, 5-CHLORO-
• 4-Fluoroquinolin-2-amine
• JETRXAHRPACNMA-UHFFFAOYSA-N
• HMS1698D07
• SBB077383
• STK899493
• BBL009658
• 5-chlo-robenzofuran-2-carboxylic acid
• 2-Benzo
• SCHEMBL705754
• C2890
• AKOS000276153
• MFCD00060512
• Not available;5-CHLOROBENZOFURAN-2-CARBOXYLIC ACID
• FT-0636662
• 5-chlorobenzofuran-2-carboxylic acid, AldrichCPR
• EN300-14295
• 5-Chlorobenzo[b]furan-2carboxylic Acid
• Z104341200
• FS-1523
• CHEMBL412667
• A853364
• DTXSID40359089
• 10242-10-1
• MB00499
• 2-Benzofurancarboxylicacid, 5-chloro-
• 5-Chlorobenzo[b]furan-2 carboxylic Acid
• SY049517
• J-517380
• AMY40748
• CS-W010579

• MDL： MFCD00060512
• Inchi： 1S/C9H5ClO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key： JETRXAHRPACNMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)O)O2

Computed Properties

• Exact Mass: 195.99300
• Monoisotopic Mass: 194.984897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 50.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.502
• Melting Point: 259-262 ºC
• Boiling Point: 348.8°Cat760mmHg
• Flash Point: 164.7°C
• PSA: 50.44000
• LogP: 2.78440
• Solubility: Not available
• λmax: 301(EtOH)(lit.)

5-Chlorobenzofuran-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans
• Other Chemical Reagents

Additional information on 5-Chlorobenzofuran-2-carboxylic acid

Exploring the Properties and Applications of 5-Chlorobenzofuran-2-carboxylic Acid (CAS No. 10242-10-1)

The compound 5-Chlorobenzofuran-2-carboxylic acid, identified by the CAS registry number CAS No. 10242-10-1, is a significant organic compound with a unique structure and diverse applications. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds, and its structure includes a chlorine atom at the 5-position of the benzofuran ring. The presence of the carboxylic acid group at the 2-position further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of 5-Chlorobenzofuran-2-carboxylic acid in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure makes it an ideal candidate for exploring new drug delivery systems and bioactive molecules. Researchers have been particularly interested in its ability to act as a precursor for synthesizing more complex molecules with enhanced biological activity.

The synthesis of 5-Chlorobenzofuran-2-carboxylic acid involves a multi-step process that typically begins with the preparation of benzofuran derivatives. The introduction of the chlorine atom at the 5-position is achieved through electrophilic substitution reactions, while the carboxylic acid group is introduced via oxidation or direct synthesis methods. These methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible.

In terms of applications, 5-Chlorobenzofuran-2-carboxylic acid has shown promise in the pharmaceutical industry as a building block for developing anti-inflammatory and anticancer agents. Its ability to modulate enzyme activity and interact with cellular pathways makes it a valuable compound in drug discovery programs. Additionally, it has been explored for its potential in agricultural applications, such as herbicides and fungicides, due to its ability to inhibit key enzymes in plant pathogens.

The chemical properties of 5-Chlorobenzofuran-2-carboxylic acid are also being studied for their role in materials science. Its aromaticity and functional groups make it suitable for use in organic electronics, where it can serve as a component in semiconducting materials or light-emitting diodes (LEDs). Recent research has focused on its ability to form self-assembled monolayers and its potential for use in nanotechnology applications.

In conclusion, 5-Chlorobenzofuran-2-carboxylic acid (CAS No. 10242-10-1) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and chemical properties make it an invaluable tool for researchers and developers in creating innovative solutions. As ongoing studies continue to uncover new uses and improvements in synthesis methods, this compound is poised to play an even greater role in advancing scientific and technological advancements.